![molecular formula C22H24N6O3 B2358780 (3,4-Dimethoxyphenyl)(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone CAS No. 1020977-87-0](/img/structure/B2358780.png)
(3,4-Dimethoxyphenyl)(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone
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Description
(3,4-Dimethoxyphenyl)(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C22H24N6O3 and its molecular weight is 420.473. The purity is usually 95%.
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Scientific Research Applications
- DMPT has been investigated as a potential bioactive compound synthesized through a catalytic protocol. Researchers have employed ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride , as catalysts for the Michael addition of N-heterocycles to chalcones. This methodology allows for the preparation of DMPT with moderate yield, despite the challenge posed by the retro-Michael reaction. Both the preparation of chalcone and the triazole Michael addition exhibit favorable green metrics .
- DMPT has been explored as a competitor for perovskite solar cells. When embedded with gold nanospheres, it demonstrates a band offset of 3.1 eV, potentially contributing to enhanced conversion efficiency .
- Although not directly related to DMPT, studies on pyrazoline derivatives have shown interesting biological effects. Further research could explore DMPT’s potential bioactivity .
- While this specific compound has not been studied extensively, related β-azolyl ketones have been investigated for their anti-HIV-1 properties. DMPT’s structural characteristics may make it an interesting candidate for further evaluation .
- The synthesis of β-heteroarylated carbonyl compounds is of interest. DMPT falls into this category and can be accessed through various synthetic routes, including aza-Michael reactions. These compounds serve as valuable precursors for bioactive molecules .
- DMPT is structurally related to N-(2,4-diaryltetrahydroquinolin-1-yl) furan-2-carboxamide derivatives. These compounds have been synthesized from commercial starting reagents and exhibit potential biological activities .
Catalysis and Organic Synthesis
Perovskite Solar Cells
Biological Activities
Anti-HIV-1 Activity
Heteroarylated Carbonyl Compounds
Dihydroquinolinone Derivatives
properties
IUPAC Name |
(3,4-dimethoxyphenyl)-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N6O3/c1-30-18-6-5-16(14-19(18)31-2)22(29)28-12-10-27(11-13-28)21-8-7-20(25-26-21)24-17-4-3-9-23-15-17/h3-9,14-15H,10-13H2,1-2H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAEGPUAZDBVPPB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CN=CC=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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